(3Z)-3-[(3,4-dichloroanilino)methylidene]chromene-2,4-dione

• IUPAC Name: (3Z)-3-[(3,4-dichloroanilino)methylidene]chromene-2,4-dione
• InChI: InChI=1S/C16H9Cl2NO3/c17-12-6-5-9(7-13(12)18)19-8-11-15(20)10-3-1-2-4-14(10)22-16(11)21/h1-8,19H/b11-8-
• InChI Key: ZGYFEBKGLAJZBN-FLIBITNWSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CNC3=CC(=C(C=C3)Cl)Cl)C(=O)O2
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)/C(=C/NC3=CC(=C(C=C3)Cl)Cl)/C(=O)O2
• Molecular Formula: C16H9Cl2NO3
• Molecular Weight: 334.1 g/mol

Description

The compound with the identifier “(3Z)-3-[(3,4-dichloroanilino)methylidene]chromene-2,4-dione” is a chemical entity that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, which make it valuable for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3Z)-3-[(3,4-dichloroanilino)methylidene]chromene-2,4-dione involves specific chemical reactions and conditions. While detailed synthetic routes are proprietary, general methods include the use of organic solvents, catalysts, and controlled temperature and pressure conditions to achieve the desired chemical structure .

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical reactors where the synthesis is optimized for yield and purity. The process may include steps such as purification, crystallization, and quality control to ensure the compound meets industry standards .

Chemical Reactions Analysis

Types of Reactions

(3Z)-3-[(3,4-dichloroanilino)methylidene]chromene-2,4-dione undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This involves the gain of electrons or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often facilitated by catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Catalysts: Such as palladium on carbon or platinum oxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction may produce different hydrogenated compounds .

Scientific Research Applications

(3Z)-3-[(3,4-dichloroanilino)methylidene]chromene-2,4-dione has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in various diseases.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of (3Z)-3-[(3,4-dichloroanilino)methylidene]chromene-2,4-dione involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .